2-(4-fluorophenoxy)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C17H15FN2O2S2/c1-11-15(24-17(20-11)14-3-2-8-23-14)9-19-16(21)10-22-13-6-4-12(18)5-7-13/h2-8H,9-10H2,1H3,(H,19,21)
• InChI Key: RPOABIPTWGJMHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CS2)CNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O2S2
• Molecular Weight: 362.4 g/mol

Description

2-(4-fluorophenoxy)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide is a chemical compound with a molecular formula of C19H17FN2O2S2. It is a thiazole-based compound that has been synthesized for its potential use in scientific research. This compound has shown promising results in various studies, and its potential applications in research are being explored.

Scientific Research Applications

Anti-inflammatory Applications

Compounds structurally related to "2-(4-fluorophenoxy)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide" have been synthesized and evaluated for their anti-inflammatory activity. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showed significant anti-inflammatory effects in studies, with compounds demonstrating varying degrees of activity (K. Sunder & Jayapal Maleraju, 2013).

Antimicrobial Applications

Research on sulfide and sulfone derivatives of related compounds has shown promising antimicrobial activities. Specifically, a series of derivatives exhibited activity against Gram-negative and Gram-positive bacteria, as well as antifungal effects against common pathogens (N. Badiger, J. Mulla, Iqbal Khazi, & I. Khazi, 2013).

Anticancer Applications

In the realm of cancer research, novel benzophenone-thiazole derivatives have been synthesized and assessed for their ability to inhibit VEGF-A, a protein involved in angiogenesis. These compounds showed promising antiproliferative effects in vitro and in vivo against various cancer cell lines, indicating their potential utility in developing new anticancer therapies (T. Prashanth et al., 2014).

Safety and Toxicological Evaluations

It's also worth noting that related compounds undergo extensive toxicological evaluations to assess their safety for use in various applications, including food and beverages. One study detailed the toxicological profile of a novel cooling agent, highlighting its rapid metabolism and the lack of mutagenic or clastogenic effects in vitro and in vivo, which is crucial for ensuring the safety of chemical compounds in consumer products (D. Karanewsky et al., 2015).